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Compound of Interest

Compound Name: 3-Bromoquinolin-6-amine

Cat. No.: B1276300 Get Quote

An In-depth Technical Guide to 3-
Bromoquinolin-6-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromoquinolin-6-amine, a

heterocyclic compound with potential applications in medicinal chemistry and materials

science. Due to the limited availability of direct experimental data for this specific molecule, this

guide synthesizes information from closely related bromoquinoline analogs to offer insights into

its synthesis, potential biological activities, and utility as a chemical building block.

Core Compound Properties
3-Bromoquinolin-6-amine is a substituted quinoline, a class of compounds known for its

"privileged" scaffold in medicinal chemistry due to the wide range of biological activities

exhibited by its derivatives.
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Property Value

CAS Number 7101-96-4

Molecular Formula C₉H₇BrN₂

Molecular Weight 223.07 g/mol

Predicted Physical State Solid at room temperature

Predicted Solubility
Likely soluble in organic solvents such as

DMSO and DMF, with low aqueous solubility.

Synthetic Pathways
While a specific, detailed experimental protocol for the synthesis of 3-Bromoquinolin-6-amine
is not extensively documented in publicly available literature, a plausible synthetic route can be

devised based on established methodologies for the synthesis of related amino- and

bromoquinolines. A common approach involves the introduction of the amino group onto a pre-

existing bromoquinoline scaffold.

A potential synthetic workflow is outlined below:
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Plausible Synthetic Pathway

3-Bromoquinoline

3-Bromo-6-nitroquinoline

Nitration (HNO₃/H₂SO₄)

3-Bromoquinolin-6-amine

Reduction (e.g., Fe/HCl or SnCl₂/HCl)

Derivatization Pathways

3-Bromoquinolin-6-amine

Amide Derivatives

Acylation

Sulfonamide Derivatives

Sulfonylation

Substituted Quinoline Derivatives

Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig)

Click to download full resolution via product page

To cite this document: BenchChem. [3-Bromoquinolin-6-amine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276300#3-bromoquinolin-6-amine-cas-number-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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